Cas no 2171826-55-2 (4-chloro-5-ethyl-6-methyl-2-{spiro2.2pentan-1-yl}thieno2,3-dpyrimidine)

• Product Name: 4-chloro-5-ethyl-6-methyl-2-{spiro2.2pentan-1-yl}thieno2,3-dpyrimidine
• CAS No: 2171826-55-2
• MF: C₁₄H₁₅ClN₂S
• MW: 278.800300836563
• CID: 6276418
• PubChem ID: 165521253
• Update Time: 2025-05-19

4-chloro-5-ethyl-6-methyl-2-{spiro2.2pentan-1-yl}thieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-ethyl-6-methyl-2-{spiro2.2pentan-1-yl}thieno2,3-dpyrimidine
• 2171826-55-2
• EN300-1267729
• 4-chloro-5-ethyl-6-methyl-2-{spiro[2.2]pentan-1-yl}thieno[2,3-d]pyrimidine

• Inchi： 1S/C14H15ClN2S/c1-3-8-7(2)18-13-10(8)11(15)16-12(17-13)9-6-14(9)4-5-14/h9H,3-6H2,1-2H3
• InChI Key： YPIKMDGIIWVSGS-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CC)=C(C)SC2=NC(C2CC32CC3)=N1

Computed Properties

• Exact Mass: 278.0644474g/mol
• Monoisotopic Mass: 278.0644474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 54Ų

Additional information on 4-chloro-5-ethyl-6-methyl-2-{spiro2.2pentan-1-yl}thieno2,3-dpyrimidine

Comprehensive Overview of 4-chloro-5-ethyl-6-methyl-2-{spiro2.2pentan-1-yl}thieno2,3-dpyrimidine (CAS No. 2171826-55-2)

The compound 4-chloro-5-ethyl-6-methyl-2-{spiro2.2pentan-1-yl}thieno2,3-dpyrimidine (CAS No. 2171826-55-2) is a highly specialized thienopyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique spirocyclic structure and functional groups make it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or allosteric modulator, given the rising demand for targeted therapies in oncology and metabolic diseases.

In recent years, the scientific community has shown growing interest in spirocyclic compounds due to their three-dimensional complexity and enhanced binding properties. The spiro2.2pentane moiety in this molecule contributes to its conformational rigidity, which is crucial for improving bioavailability and reducing off-target effects. This aligns with current trends in fragment-based drug design, where researchers prioritize molecules with optimal ligand efficiency and drug-likeness scores. The compound's chloro and ethyl substituents further enhance its reactivity, making it a versatile intermediate for cross-coupling reactions in medicinal chemistry.

The thieno[2,3-d]pyrimidine core of this compound is a privileged structure in drug development, often associated with ATP-competitive inhibition. This feature has led to its exploration in treating autoimmune disorders and neurodegenerative diseases, topics frequently searched in academic and industrial databases. Its potential role in modulating protein-protein interactions (PPIs) is another hot topic, as PPIs represent nearly 60% of current therapeutic targets. The compound's methyl group at the 6-position may influence its metabolic stability, a critical factor in ADME optimization studies.

From a synthetic chemistry perspective, CAS 2171826-55-2 offers intriguing challenges and opportunities. Its heterocyclic framework requires advanced catalytic methodologies, such as palladium-catalyzed transformations or photoredox chemistry, both trending topics in modern organic synthesis. The compound's logP and polar surface area suggest favorable blood-brain barrier penetration, making it relevant to CNS drug development—a field experiencing exponential growth due to increasing neurological disorder prevalence.

Environmental and green chemistry considerations are also pertinent to this compound. Researchers are investigating sustainable routes for its synthesis, focusing on atom economy and biodegradability—keywords frequently appearing in grant proposals and patent applications. The ethyl and methyl groups may influence its environmental fate, a concern aligned with the pharmaceutical industry's push toward greener APIs (Active Pharmaceutical Ingredients).

In material science, the π-conjugated system of the thienopyrimidine core suggests potential applications in organic electronics, such as OLEDs or photovoltaic devices. This interdisciplinary appeal makes 4-chloro-5-ethyl-6-methyl-2-{spiro2.2pentan-1-yl}thieno2,3-dpyrimidine a compound of interest beyond traditional medicinal chemistry, tapping into the booming field of functional materials.

Analytical characterization of this compound involves advanced techniques like LC-MS and NMR crystallography, reflecting the increasing sophistication of structural elucidation methods. Its crystalline form stability is another research focus, particularly for formulation scientists working on solid dispersions—a popular solution for poorly soluble drugs.

The patent landscape surrounding CAS 2171826-55-2 reveals its commercial potential, with applications spanning from crop protection agents to veterinary medicines. This diversity underscores the compound's adaptability to multiple markets, a strategic advantage in today's competitive fine chemicals sector.